2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime

• Molecular Formula: C14H8Cl2N2O4
• Molecular Weight: 339.1 g/mol
• IUPAC Name: [(E)-(2,4-dichlorophenyl)methylideneamino] 4-nitrobenzoate
• InChI: InChI=1S/C14H8Cl2N2O4/c15-11-4-1-10(13(16)7-11)8-17-22-14(19)9-2-5-12(6-3-9)18(20)21/h1-8H/b17-8+
• InChI Key: LXILGMXRNYBFQK-CAOOACKPSA-N
• Isomeric SMILES: C1=CC(=CC=C1C(=O)O/N=C/C2=C(C=C(C=C2)Cl)Cl)[N+](=O)[O-]
• SMILES: C1=CC(=CC=C1C(=O)ON=CC2=C(C=C(C=C2)Cl)Cl)[N+](=O)[O-]

Description

2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime, also known as NDB or Nitro-Dan, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a nitroso derivative of 2,4-dichlorobenzaldehyde, and it has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime is not fully understood, but it is believed to involve the formation of reactive oxygen species (ROS) and the inhibition of protein tyrosine phosphatase. ROS are known to cause oxidative stress, which can lead to cell death. Inhibition of protein tyrosine phosphatase can lead to the activation of signaling pathways that promote cell death.
Biochemical and Physiological Effects:
2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime has been shown to have both biochemical and physiological effects. Biochemically, 2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime has been shown to inhibit protein tyrosine phosphatase and to generate ROS. Physiologically, 2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime has been shown to induce cell death in cancer cells and to have anti-cancer properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime in lab experiments is its unique properties, which make it a useful tool for various scientific research applications. However, 2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime can be toxic and must be handled with care. In addition, the synthesis of 2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime can be challenging and requires specialized equipment and expertise.

Future Directions

There are several future directions for the use of 2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime in scientific research. One area of interest is the development of 2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime-based fluorescent probes for the detection of metal ions. Another area of interest is the use of 2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime in photodynamic therapy for the treatment of cancer. Finally, the development of new synthesis methods for 2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime may lead to improved yields and purity.

Synthesis Methods

The synthesis of 2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime involves the reaction of 2,4-dichlorobenzaldehyde with hydroxylamine hydrochloride and sodium acetate in acetic acid. The resulting product is then reacted with 4-nitrobenzoyl chloride in the presence of triethylamine to yield 2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime. This method has been optimized to produce high yields of 2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime with good purity.

Scientific Research Applications

2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a chemical tool for the inhibition of protein tyrosine phosphatase, and as a photosensitizer for photodynamic therapy. In addition, 2,4-dichlorobenzaldehyde O-{4-nitrobenzoyl}oxime has been shown to have anti-cancer properties and has been used in cancer research.